Leukotriene A4 methyl ester

Description

Leukotriene A4 methyl ester (LTA4 methyl ester) is an unstable intermediate in the biosynthesis of leukotrienes B4 (LTB4) and C4 (LTC4) . LTA4 is synthesized from arachidonic acid by 5-lipoxygenase in mast cells, eosinophils, and neutrophils . The naturally occurring free acid acts as a substrate for LTA4 hydrolase and LTC4 synthase and has a key role in transcellular leukotriene and lipoxin biosynthesis . Leukotrienes are chemical mediators involved in inflammatory and allergic conditions, especially those affecting the respiratory system . LTA4 methyl ester is supplied as the methyl ester for greater stability .

LTA4 methyl ester can be converted to LTA4 through treatment with sodium hydroxide in aqueous methanol . LTA4 can then be converted to LTB4 by epoxide hydrolase activity . Leukotriene A4 methyl ester is used as a ligand and substrate in research . It is also capable of mobilizing Ca2+ in human neutrophils .

Similar to Leukotriene A4 methyl ester, Leukotriene B4 is another Avanti Polar Lipid that can be purchased from Sigma-Aldrich for biochemical research . Lipoxins and leukotrienes, including LTA4 methyl ester, are significant because of their structures, biosynthesis, and biological effects .

• CAS No.: 73466-12-3
• Product Name: Leukotriene A4 methyl ester
• Molecular Formula: C21H32O3
• Molecular Weight: 332.5 g/mol
• IUPAC Name: methyl 4-[(2S,3S)-3-[(1E,3E,5Z,8Z)-tetradeca-1,3,5,8-tetraenyl]oxiran-2-yl]butanoate
• Standard InChI: InChI=1S/C21H32O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-19-20(24-19)17-15-18-21(22)23-2/h7-8,10-14,16,19-20H,3-6,9,15,17-18H2,1-2H3/b8-7-,11-10-,13-12+,16-14+/t19-,20-/m0/s1
• Standard InChIKey: WTKAVFHPLJFCMZ-NIBLXIPLSA-N
• SMILES: CCCCCC=CCC=CC=CC=CC1C(O1)CCCC(=O)OC
• Canonical SMILES: CCCCCC=CCC=CC=CC=CC1C(O1)CCCC(=O)OC
• Synonyms: leukotriene A methyl ester; leukotriene A methyl ester, (2alpha,3beta(1E,3E,5Z,8Z))-(+-)-isomer; leukotriene A methyl ester, (2S-(2alpha,3beta(1E,3E,5Z,8Z)))-isomer; leukotriene A4 methyl ester; LTA4 ME; methyl-(11,12,14,15-(2)H4)-oxidoeicosatetraenoate
• PubChem Compound: 6478221
• Last Modified: Aug 15 2023